Cas no 280560-78-3 (1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine)

1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine is a brominated heterocyclic compound featuring a diazepine core with a 4-bromobenzyl substituent and a methyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The perhydro-1,4-diazepine scaffold contributes to conformational flexibility, which can be advantageous in drug design for modulating bioavailability and target binding. Its well-defined chemical properties ensure consistent performance in synthetic applications.
1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine structure
280560-78-3 structure
Product Name:1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine
CAS No:280560-78-3
MF:C13H19BrN2
MW:283.207362413406
MDL:MFCD00810550
CID:252176
PubChem ID:763047
Update Time:2025-05-27

1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine,1-[(4-bromophenyl)methyl]hexahydro-4-methyl-
    • 1-(4-bromobenzyl)-4-methylperhydro-1,4-diazepine
    • 1-[(4-bromophenyl)methyl]-4-methyl-1,4-diazepane
    • AC1LG071
    • CTK4G0693
    • MolPort-000-143-703
    • Oprea1_025373
    • Oprea1_291678
    • STK127862
    • AKOS005402346
    • 1-[(4-bromophenyl)methyl]-4-methyl-1, 4-diazepane
    • FT-0712043
    • Cambridge id 5258520
    • EN300-1196878
    • SCHEMBL16095812
    • 1-(4-bromobenzyl)-4-methyl-1,4-diazepane
    • 280560-78-3
    • DTXSID50354085
    • MFCD00810550
    • MS-22515
    • AB00077108-01
    • DB-067871
    • 1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine
    • MDL： MFCD00810550
    • Inchi： 1S/C13H19BrN2/c1-15-7-2-8-16(10-9-15)11-12-3-5-13(14)6-4-12/h3-6H,2,7-11H2,1H3
    • InChI Key： WQUWRVLHCKJAMG-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)CN1CCN(C)CCC1

Computed Properties

  • Exact Mass: 282.07300
  • Monoisotopic Mass: 282.07316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 190 °C
  • Flash Point: 157.3±25.1 °C
  • Refractive Index: 1.563
  • PSA: 6.48000
  • LogP: 2.46240
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine Security Information

1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB225147-1 g
1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine, 95%; .
 280560-78-3 95%
1g
 €166.30 2023-06-22
abcr
AB225147-5 g
1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine, 95%; .
 280560-78-3 95%
5g
 €534.50 2023-06-22
TRC
B486300-50mg
1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine
 280560-78-3
50mg
 $ 50.00 2022-06-01
TRC
B486300-100mg
1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine
 280560-78-3
100mg
 $ 65.00 2022-06-01
TRC
B486300-500mg
1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine
 280560-78-3
500mg
 $ 160.00 2022-06-01
abcr
AB225147-1g
1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine, 95%; .
 280560-78-3 95%
1g
 €162.00 2025-02-21
abcr
AB225147-5g
1-(4-Bromobenzyl)-4-methylperhydro-1,4-diazepine, 95%; .
 280560-78-3 95%
5g
 €529.00 2025-02-21
Enamine
EN300-1196878-0.05g
1-[(4-bromophenyl)methyl]-4-methyl-1,4-diazepane
 280560-78-3
0.05g
 $612.0 2023-06-08
Enamine
EN300-1196878-0.1g
1-[(4-bromophenyl)methyl]-4-methyl-1,4-diazepane
 280560-78-3
0.1g
 $640.0 2023-06-08
Enamine
EN300-1196878-0.25g
1-[(4-bromophenyl)methyl]-4-methyl-1,4-diazepane
 280560-78-3
0.25g
 $670.0 2023-06-08

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